Cas no 882833-42-3 (5-bromo-3-(4-ethoxyanilino)indol-2-one)

• Product Name: 5-bromo-3-(4-ethoxyanilino)indol-2-one
• CAS No: 882833-42-3
• MF: C₁₆H₁₃BrN₂O₂
• MW: 345.190623044968
• MDL: MFCD00487519
• CID: 5232791
• Update Time: 2026-03-08

5-bromo-3-(4-ethoxyanilino)indol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-bromo-3-(4-ethoxyanilino)indol-2-one

• MDL： MFCD00487519
• Inchi： 1S/C16H13BrN2O2/c1-2-21-12-6-4-11(5-7-12)18-15-13-9-10(17)3-8-14(13)19-16(15)20/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key： SPAVOUPIQVPGEV-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(Br)C=C2)=C(NC2=CC=C(OCC)C=C2)C1=O

Additional information on 5-bromo-3-(4-ethoxyanilino)indol-2-one

5-Bromo-3-(4-Ethoxyanilino)Indol-2-One: A Comprehensive Overview

The compound with CAS No. 882833-42-3, commonly referred to as 5-bromo-3-(4-ethoxyanilino)indol-2-one, has garnered significant attention in the field of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound, and its structure incorporates a bromine atom at the 5-position and an ethoxyanilino group at the 3-position. The indole core, a bicyclic structure consisting of a benzene ring fused to a pyrrole ring, is known for its versatility in biological interactions and chemical reactivity.

5-Bromo-3-(4-ethoxyanilino)indol-2-one has been extensively studied for its potential applications in drug discovery. Recent research has highlighted its role as a scaffold for designing bioactive molecules, particularly in the context of kinase inhibitors and other enzyme-targeting agents. The bromine substituent at the 5-position contributes to the compound's electronic properties, enhancing its ability to interact with biological targets. Meanwhile, the ethoxyanilino group at the 3-position introduces additional functional diversity, enabling further chemical modifications to optimize pharmacokinetic properties.

One of the most promising areas of investigation involving 5-bromo-3-(4-ethoxyanilino)indol-2-one is its potential as an anti-cancer agent. Studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key pathways involved in tumor growth and metastasis. Researchers have also explored its mechanism of action, revealing that it may function through modulation of protein kinases or other signaling molecules critical for cancer cell survival.

In addition to its therapeutic potential, 5-bromo-3-(4-ethoxyanilino)indol-2-one has been utilized as a building block in synthetic chemistry. Its indole framework serves as a versatile platform for constructing more complex molecules with enhanced bioactivity. For instance, recent advancements in medicinal chemistry have employed this compound as a starting material for synthesizing multi-targeted inhibitors, which hold promise for treating complex diseases such as neurodegenerative disorders and inflammatory conditions.

The synthesis of 5-bromo-3-(4-ethoxyanilino)indol-2-one involves a series of well-established organic reactions, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the substitution pattern on the indole ring, enabling the incorporation of diverse functional groups to tailor the compound's properties. Moreover, advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure derivatives of this compound, which are essential for studying stereochemical effects in biological systems.

From an analytical standpoint, 5-bromo-3-(4-ethoxyanilino)indol-2-one has been characterized using a range of spectroscopic techniques, including UV-vis spectroscopy, NMR spectroscopy, and mass spectrometry. These analyses provide critical insights into the compound's molecular structure and stability under various conditions. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic profile and toxicity potential, aiding in the design of more effective drug candidates.

In conclusion, 5-bromo-3-(4-ethoxyanilino)indol-2-one represents a valuable molecule with diverse applications in drug discovery and synthetic chemistry. Its unique structural features and biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing therapeutic interventions across multiple disease areas.